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Compound of Interest

8-Chloro-6-hydroxyoctanoic acid
Compound Name:

ethyl ester
CAS No.: 1070-65-1
Cat. No.: B092878

Get Quote

\ J

Operational Guide: Proper Disposal of 8-Chloro-6-hydroxyoctanoic acid ethyl ester

Executive Summary & Chemical Intelligence

The Core Directive: 8-Chloro-6-hydroxyoctanoic acid ethyl ester is a halogenated organic
intermediate, commonly utilized in the synthesis of Thioctic Acid (Alpha-Lipoic Acid).[1] Unlike
standard organic solvents, the presence of the chlorine atom at the C8 position mandates strict
segregation from non-halogenated waste streams.

Operational Risk: Misclassification of this compound as general "organic waste" risks damaging
standard incineration infrastructure (via HCI formation) and violating EPA restrictions on
halogen content in fuel blending programs.

Chemical Profile
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Parameter Specification Operational Implication

. Ethyl 8-chloro-6- ] N
Chemical Name Primary Identifier
hydroxyoctanoate

Use for waste

CAS Number 1070-65-1 ) )
tagging/manifests
Halogenated (Chlorine
Molecular Formula C10H19CIOs3
content)
Molecular Weight 222.71 g/mol N/A
Combustible (Class 11IB); not
Flash Point ~107.5°C (Closed Cup) highly flammable but burns.[1]
[2]
- Low in water; Soluble in Do not attempt aqueous
Solubility . I .
organics dilution for disposal.[1]
Skin/Eye Irritant; Aquatic Requires PPE; Zero-discharge

Key Hazards o
Toxicity to sewer.[1]

Critical Risk Assessment (The "Why")

As researchers, we must understand the causality behind disposal protocols to ensure
compliance.

e The Halogen Factor (Incineration Physics):

[¢]

Mechanism: When burned, the chlorine atom in this ester converts to Hydrogen Chloride
(HCI) gas.

o Consequence: Standard incinerators designed for non-halogenated waste (hydrocarbons)
often lack the wet scrubbers necessary to neutralize acidic HCI fumes. This causes rapid
corrosion of the combustion chamber and release of acid rain precursors.

o Protocol: You must label this as "Halogenated Waste." This routes the waste to specialized
high-temperature incinerators equipped with acid gas scrubbing systems.
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e Hydrolysis & Reactivity:

o Mechanism: As an ethyl ester, this compound is susceptible to hydrolysis in the presence
of strong bases or acids, potentially releasing ethanol and the parent chloro-hydroxy acid.

o Consequence: Uncontrolled hydrolysis in a waste drum can generate heat (exothermic)

and pressure.

o Protocol: Ensure the waste stream pH is neutral (pH 6—8). Never commingle with strong
caustic waste (e.g., Sodium Hydroxide).

Waste Stream Decision Matrix

Visualizing the decision logic prevents segregation errors at the bench.
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Waste Generation:
8-Chloro-6-hydroxyoctanoic acid ethyl ester

Is the waste pure substance?

Is it mixed with other solvents?

Yes Mixed with >80% Water
Check Compatibility: Assign to: Nes
Are oxidizers or strong bases present? AQUEOUS WASTE (Trace Only)

'Yes (Incompatible)

ACTION: Quench/Neutralize

No (C tible O i
separate stream. o (Compatible Organics)

Post-Treatment

Assign to:
HALOGENATED ORGANIC WASTE

Labeling:
List 'Chlorinated Ester' explicitly

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating halogenated ester waste. Note the critical check for
compatibility with oxidizers/bases.

Step-by-Step Disposal Protocol

This protocol is a self-validating system. Each step includes a verification check.

Phase 1: Pre-Disposal Stabilization

o Objective: Ensure chemical stability prior to containerization.

o Action: If the ester is a byproduct of a reaction involving strong bases (e.g., NaOH) or
oxidizers, verify the pH of the mixture.

 Validation: Use a pH strip. If pH > 10 or < 4, neutralize to pH 6-8 to prevent degradation/heat
generation in the storage drum.

Phase 2: Container Selection

o Material: High-Density Polyethylene (HDPE) or Amber Glass.

o Avoid: Metal containers (unless lined), as potential hydrolysis-derived acids can corrode
metal over time.

e Headspace: Leave at least 10% headspace to allow for thermal expansion.

Phase 3: Labeling & Documentation

o Standard Tag: "Hazardous Waste - Halogenated Organic."

o Constituent Listing: You must list the full chemical name. Do not use abbreviations like
"Intermediate A."

o Write: "Ethyl 8-chloro-6-hydroxyoctanoate” or "Chlorinated Octanoate Ester."[1]

e Hazard Checkboxes: Mark "Toxic" and "lrritant.”

Phase 4: Accumulation & Hand-off
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» Storage: Store in a Satellite Accumulation Area (SAA) inside secondary containment (tray).

« Timeline: Dispose of within 6 months of generation date, or immediately if the container is
full.

Emergency Protocols: Spill Management

In the event of a benchtop spill (>100mL), execute the SWIMS protocol immediately.

EVACUATE LAB
Call EHS

Yes (Major Spill

1. STOP & ASSESS
Is it >1L or in ventilation?

No (Minor Spill)

2. PPE UP
Nitrile gloves (double),
Goggles, Lab Coat

3. CONTAIN 4. CLEAN 5. DISPOSE
Use vermiculite or Scoop into bag, Tag as Hazardous Waste
absorbent pads wash surface w/ soap/water (Debris)

Click to download full resolution via product page

Figure 2: SWIMS (Stop, Warn, Isolate, Minimize, Stand by) adapted workflow for halogenated
ester spills.

Specific Decontamination: Because this is an ester, simple water rinsing is ineffective due to
low solubility.

o Absorb: Use vermiculite or clay-based absorbents.

o Wash: Clean the surface with a dilute surfactant solution (soapy water) or a low-volatility
solvent like ethanol (if compatible with the surface) to solubilize the residue.

o Waste: All absorbent materials must be bagged and tagged as "Solid Hazardous Waste
(Contaminated with Halogenated Organics)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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